1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea

• IUPAC Name: 1-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(3,4-dichlorophenyl)urea
• InChI: InChI=1S/C16H14Cl3N3O3S/c17-12-4-2-10(8-14(12)19)20-16(23)21-11-3-5-13(18)15(9-11)22-6-1-7-26(22,24)25/h2-5,8-9H,1,6-7H2,(H2,20,21,23)
• InChI Key: UTVXRVJDTBEEMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H14Cl3N3O3S
• Molecular Weight: 434.7 g/mol

Description

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea, also known as Diuron, is a herbicide that has been widely used in agriculture for weed control. The chemical structure of Diuron consists of a substituted phenylurea backbone, which is responsible for its herbicidal activity. In

Mechanism of Action

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea works by inhibiting photosynthesis in plants, which leads to a decrease in the production of energy and ultimately, the death of the plant. Specifically, this compound inhibits the electron transport chain in photosystem II, which is responsible for the production of ATP and NADPH. This results in the accumulation of reactive oxygen species, which can damage cellular components and lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can have negative effects on non-target organisms, such as aquatic plants and animals. This compound has been shown to inhibit the growth of algae, which can have negative effects on the food chain and ecosystem. In addition, this compound has been shown to have toxic effects on aquatic animals, such as fish and crustaceans. These effects can include decreased growth and reproduction, as well as changes in behavior and physiology.

Advantages and Limitations for Lab Experiments

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea is a widely used herbicide, which makes it readily available for use in lab experiments. It is also relatively inexpensive compared to other herbicides. However, the use of this compound in lab experiments can be limited by its potential negative effects on non-target organisms. In addition, the use of this compound in lab experiments may not accurately reflect the effects of this compound in the environment, where it can interact with other chemicals and environmental factors.

Future Directions

There are several future directions for research on 1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea. One area of research could focus on the development of alternative herbicides that are less toxic to non-target organisms. Another area of research could focus on the development of methods to mitigate the negative effects of this compound on aquatic ecosystems. Additionally, research could be conducted to better understand the mechanisms of action of this compound and its potential effects on human health. Finally, research could be conducted to better understand the environmental fate and transport of this compound, which could inform regulations and management practices related to its use.

Synthesis Methods

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea can be synthesized by reacting 3,4-dichloroaniline with potassium cyanate to form 3,4-dichlorophenylurea. The resulting compound is then reacted with 1,1-dioxidoisothiazolidin-2-yl chloride and 4-chloroaniline to form this compound.

Scientific Research Applications

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(3,4-dichlorophenyl)urea has been widely used as a herbicide in agriculture to control weeds in crops such as cotton, sugarcane, and citrus. It has also been used in non-agricultural settings such as golf courses, parks, and residential areas. In addition to its use as a herbicide, this compound has also been studied for its potential as an antifungal agent and as a photosynthesis inhibitor in algae.